Cas no 4911-60-8 (3-Hexyne, 2,2-dimethyl-)

• Product Name: 3-Hexyne, 2,2-dimethyl-
• CAS No: 4911-60-8
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 330154
• PubChem ID: 138386
• Update Time: 2025-04-19

3-Hexyne, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexyne, 2,2-dimethyl-
• 2,2-DIMETHYL-3-HEXYNE
• 2,2-dimethylhex-3-yne
• 2,2-Dimethyl-3-hexin
• 2,2-Dimethyl-hex-3-in
• 2,2-dimethyl-hex-3-yne
• 2,2-Dimethyl-hexin-3
• 3-Hexyne,2,2-dimethyl
• ethyl-t-butylethyne
• 4911-60-8
• FT-0691342
• XYBFBXTUWDPXLK-UHFFFAOYSA-N
• AKOS006272637
• DTXSID50197696
• InChI=1/C8H14/c1-5-6-7-8(2,3)4/h5H2,1-4H

• Inchi： 1S/C8H14/c1-5-6-7-8(2,3)4/h5H2,1-4H3
• InChI Key： XYBFBXTUWDPXLK-UHFFFAOYSA-N
• SMILES： C(C#CCC)(C)(C)C

Computed Properties

• Exact Mass: 110.11000
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7585 (estimate)
• Melting Point: -86.55°C (estimate)
• Boiling Point: 126.55°C (estimate)
• Refractive Index: 1.4073 (estimate)
• PSA: 0.00000
• LogP: 2.44590